Cas no 1086375-34-9 (1-[(4-methoxyphenyl)methyl]pyrrolidine-3-carboxylic acid)

• Product Name: 1-[(4-methoxyphenyl)methyl]pyrrolidine-3-carboxylic acid
• CAS No: 1086375-34-9
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 4679464
• Update Time: 2025-06-13

1-[(4-methoxyphenyl)methyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-1-[(4-Methoxyphenyl)methyl]pyrrolidine-3-carboxylic acid
• 1-[(4-methoxyphenyl)methyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C13H17NO3/c1-17-12-4-2-10(3-5-12)8-14-7-6-11(9-14)13(15)16/h2-5,11H,6-9H2,1H3,(H,15,16)/t11-/m1/s1
• InChI Key： WSTCPBQWRCQFKL-LLVKDONJSA-N
• SMILES： OC([C@@H]1CCN(CC2C=CC(=CC=2)OC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-[(4-methoxyphenyl)methyl]pyrrolidine-3-carboxylic acid

Introduction to 1-[(4-methoxyphenyl)methyl]pyrrolidine-3-carboxylic Acid (CAS No. 1086375-34-9)

1-[(4-methoxyphenyl)methyl]pyrrolidine-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activities. This compound, identified by the CAS number 1086375-34-9, has garnered attention due to its structural features and its relevance in the development of novel therapeutic agents. The presence of a pyrrolidine core and a substituted aromatic ring makes it a promising candidate for further investigation in medicinal chemistry.

The molecular structure of 1-[(4-methoxyphenyl)methyl]pyrrolidine-3-carboxylic acid consists of a pyrrolidine ring substituted at the 3-position with a carboxylic acid group, while the 4-position of the phenyl ring is methoxylated. This specific arrangement of functional groups contributes to its unique chemical properties and potential interactions with biological targets. The compound's solubility, stability, and metabolic pathways are critical factors that influence its suitability for pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds, particularly those containing nitrogen-containing rings such as pyrrolidine. Pyrrolidine derivatives have been widely studied for their potential role in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and inflammation. The structural motif of 1-[(4-methoxyphenyl)methyl]pyrrolidine-3-carboxylic acid aligns well with these areas of research, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex molecules. The carboxylic acid group at the 3-position of the pyrrolidine ring can be easily modified through various chemical reactions, such as esterification or amidation, to enhance its bioavailability or target specificity. Similarly, the methoxy-substituted phenyl ring offers opportunities for further functionalization, allowing chemists to tailor the molecule's properties to specific biological needs.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the development of novel drugs. By systematically modifying different parts of the molecular structure, researchers can identify which regions contribute most significantly to the biological activity of a compound. In the case of 1-[(4-methoxyphenyl)methyl]pyrrolidine-3-carboxylic acid, investigations have focused on understanding how changes in the pyrrolidine ring and phenyl substituents affect its interaction with enzymes and receptors.

The pharmacokinetic profile of a drug is another critical factor that determines its clinical efficacy. Studies on 1-[(4-methoxyphenyl)methyl]pyrrolidine-3-carboxylic acid have examined its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for predicting how the compound will behave in vivo and for optimizing its formulation for therapeutic use. For instance, understanding its metabolic pathways can help in designing derivatives that are more stable and have longer half-lives.

In addition to its potential as a drug candidate itself, 1-[(4-methoxyphenyl)methyl]pyrrolidine-3-carboxylic acid has been explored as an intermediate in synthetic chemistry. Its versatile structure allows it to be incorporated into larger molecules through various coupling reactions, making it a valuable building block for complex synthetic pathways. This aspect is particularly relevant in industries where high-yield and scalable synthesis methods are crucial for producing novel therapeutics.

The compound's relevance extends beyond academic research; it has also caught the attention of pharmaceutical companies looking for new leads for drug development. The combination of structural complexity and potential biological activity makes it an attractive candidate for further exploration. Companies are investing in high-throughput screening (HTS) technologies to identify compounds that exhibit promising activity against various disease targets. 1-[(4-methoxyphenyl)methyl]pyrrolidine-3-carboxylic acid could be one such compound that emerges from these screens.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods are being used to predict the binding affinity and mode of interaction between 1-[(4-methoxyphenyl)methyl]pyrrolidine-3-carboxylic acid and biological targets. These predictions can guide experimental efforts by identifying key residues on the target protein that are likely to interact with the compound. This approach not only accelerates the drug discovery process but also reduces costs associated with traditional trial-and-error methods.

In conclusion, 1-[(4-methoxyphenyl)methyl]pyrrolidine-3-carboxylic acid (CAS No. 1086375-34-9) represents a fascinating area of research with significant implications for pharmaceutical development. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, it is likely that 1-(4-methoxyphenyl)methyl]pyrролидин-3-carboxylic acid will play an important role in shaping future treatments for various diseases.